Cas no 16473-21-5 (Benzonitrile, 4-(fluoromethyl)-)

• Product Name: Benzonitrile, 4-(fluoromethyl)-
• CAS No: 16473-21-5
• MF: C₈H₆FN
• MW: 135.138345241547
• CID: 1348698
• PubChem ID: 13117969
• Update Time: 2025-04-20

Benzonitrile, 4-(fluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(fluoromethyl)-
• 4-(fluoromethyl)benzonitrile
• DTXSID40519328
• SCHEMBL10270726
• 16473-21-5

• Inchi： 1S/C8H6FN/c9-5-7-1-3-8(6-10)4-2-7/h1-4H,5H2
• InChI Key： HOMGOLHKENPGOG-UHFFFAOYSA-N
• SMILES： FCC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 135.04848
• Monoisotopic Mass: 135.048427358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79